Cas no 1207000-08-5 (3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one
• CAS No: 1207000-08-5
• MF: C₁₈H₁₁BrFN₃O₂
• MW: 400.201246500015
• CID: 5391390
• Update Time: 2025-08-05

3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[3-(3-Bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-4(1H)-quinolinone
• 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C18H11BrFN3O2/c1-23-9-14(16(24)13-8-12(20)5-6-15(13)23)18-21-17(22-25-18)10-3-2-4-11(19)7-10/h2-9H,1H3
• InChI Key： VQNGZSZIULJMBJ-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=C(F)C=C2)C(=O)C(C2ON=C(C3=CC=CC(Br)=C3)N=2)=C1

Experimental Properties

• Density: 1.574±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.5±60.0 °C(Predicted)
• pka: 0.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones

Additional information on 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one

Comprehensive Overview of 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one (CAS No. 1207000-08-5)

3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one (CAS No. 1207000-08-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a unique molecular structure combining a 1,2,4-oxadiazole ring and a dihydroquinolin-4-one moiety, which are known for their diverse biological activities and applications in drug discovery. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for novel pharmaceuticals and advanced materials.

The molecular formula of 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one is C18H11BrFN3O2, with a molecular weight of 400.21 g/mol. The presence of the bromophenyl and fluoro substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The compound's structural complexity and functional groups contribute to its versatility in various chemical reactions, particularly in the synthesis of heterocyclic compounds, which are pivotal in modern drug development.

One of the most compelling aspects of 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling and are often targeted in cancer therapy. The 1,2,4-oxadiazole and dihydroquinolin-4-one moieties in this compound are known to interact with kinase active sites, making it a promising candidate for further pharmacological studies. Recent trends in drug discovery highlight the demand for novel kinase inhibitors, and this compound could address some of the challenges in this field.

Beyond pharmaceuticals, 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one has potential applications in material science. Its unique electronic properties, derived from the conjugated system and halogen substituents, make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The integration of fluoro and bromo groups can fine-tune the compound's optical and electronic characteristics, which is a hot topic in the development of next-generation materials.

The synthesis of 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the bromophenyl group, while the 1,2,4-oxadiazole ring is formed through cyclization of amidoximes. These synthetic methodologies are well-documented in the literature, making the compound accessible for further exploration in both academic and industrial settings.

In terms of market dynamics, the demand for 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one is expected to grow, driven by its applications in drug discovery and advanced materials. Pharmaceutical companies and research institutions are actively seeking novel chemical entities to address unmet medical needs, and this compound's unique structure positions it as a valuable asset in these efforts. Additionally, the rise of personalized medicine and targeted therapies has increased the need for specialized intermediates like this one.

Safety and handling of 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one should be conducted with standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) and ventilation are recommended during handling. The compound's stability under various conditions has been studied, and it is generally stable at room temperature when stored in a dry, dark environment.

In conclusion, 3-[3-(3-bromophenyl)-1,2,4-oxadiazol-5-yl]-6-fluoro-1-methyl-1,4-dihydroquinolin-4-one (CAS No. 1207000-08-5) represents a fascinating example of modern chemical innovation. Its multifaceted applications in medicinal chemistry and material science, combined with its synthetic accessibility, make it a compound of significant interest. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.